3-[(4-chlorobenzoyl)amino]-N-isopropylbenzamide

• Molecular Formula: C17H17ClN2O2
• Molecular Weight: 316.8 g/mol
• IUPAC Name: 3-[(4-chlorobenzoyl)amino]-N-propan-2-ylbenzamide
• InChI: InChI=1S/C17H17ClN2O2/c1-11(2)19-17(22)13-4-3-5-15(10-13)20-16(21)12-6-8-14(18)9-7-12/h3-11H,1-2H3,(H,19,22)(H,20,21)
• InChI Key: ZFVDIFOWPGNWMK-UHFFFAOYSA-N
• SMILES: CC(C)NC(=O)C1=CC(=CC=C1)NC(=O)C2=CC=C(C=C2)Cl

Description

3-[(4-chlorobenzoyl)amino]-N-isopropylbenzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound is also known as CI-977 or L-977 and is a potent and selective kappa-opioid receptor agonist. The purpose of

Scientific Research Applications

3-[(4-chlorobenzoyl)amino]-N-isopropylbenzamide has been extensively studied for its potential applications in various areas of scientific research. It has been found to be an effective analgesic, with studies showing that it can alleviate pain in animal models. Additionally, it has been found to have anti-inflammatory properties and can reduce inflammation in animal models.

Mechanism of Action

The mechanism of action of 3-[(4-chlorobenzoyl)amino]-N-isopropylbenzamide involves its binding to the kappa-opioid receptors in the brain and spinal cord. This binding results in the activation of these receptors, leading to the inhibition of pain signals and the release of certain neurotransmitters.
Biochemical and Physiological Effects:
Studies have shown that 3-[(4-chlorobenzoyl)amino]-N-isopropylbenzamide can produce a range of biochemical and physiological effects. These effects include the inhibition of pain signals, the reduction of inflammation, and the modulation of the immune system. Additionally, it has been found to have anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[(4-chlorobenzoyl)amino]-N-isopropylbenzamide in lab experiments include its potency and selectivity for the kappa-opioid receptor, as well as its ability to produce consistent results. However, its limitations include its potential toxicity and the need for further studies to determine its long-term effects.

Future Directions

There are several future directions for research involving 3-[(4-chlorobenzoyl)amino]-N-isopropylbenzamide. These include further studies on its potential applications in pain management and inflammation reduction, as well as its effects on the immune system. Additionally, research could focus on the development of new compounds based on the structure of 3-[(4-chlorobenzoyl)amino]-N-isopropylbenzamide that may have improved efficacy and safety profiles.
Conclusion:
In conclusion, 3-[(4-chlorobenzoyl)amino]-N-isopropylbenzamide is a potent and selective kappa-opioid receptor agonist that has potential applications in various areas of scientific research. Its mechanism of action involves the activation of the kappa-opioid receptors, leading to the inhibition of pain signals and the release of certain neurotransmitters. While it has several advantages for lab experiments, it also has limitations that need to be addressed. Further research is needed to fully understand its potential applications and to develop new compounds based on its structure.

Synthesis Methods

The synthesis of 3-[(4-chlorobenzoyl)amino]-N-isopropylbenzamide involves the reaction of 4-chlorobenzoyl chloride with N-isopropylaniline in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain the pure compound.